Cas no 1036512-83-0 (3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline)

• Product Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline
• CAS No: 1036512-83-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 4568893
• Update Time: 2025-05-22

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline
• Benzenamine, 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C11H11N3O/c12-9-3-1-2-8(6-9)11-13-10(14-15-11)7-4-5-7/h1-3,6-7H,4-5,12H2
• InChI Key： UWYNESDENROIHG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2ON=C(C3CC3)N=2)=C1

Additional information on 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline

Recent Advances in the Study of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 1036512-83-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 1036512-83-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This molecule, characterized by its unique 1,2,4-oxadiazole core and cyclopropyl substituent, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a versatile building block for novel therapeutic agents.

One of the key areas of interest is the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to modulate specific kinase pathways, which are critical in the regulation of cellular processes such as proliferation, differentiation, and apoptosis. Researchers have synthesized derivatives of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline to optimize its binding affinity and selectivity for target kinases, with promising results in cancer cell lines. These findings suggest potential applications in oncology, particularly for tumors with dysregulated kinase activity.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's utility in antimicrobial drug development. The 1,2,4-oxadiazole moiety is known for its broad-spectrum antimicrobial activity, and modifications to the aniline and cyclopropyl groups have yielded derivatives with enhanced efficacy against resistant bacterial strains. Structure-activity relationship (SAR) studies have provided insights into the molecular features responsible for its antimicrobial potency, paving the way for the design of next-generation antibiotics.

The synthetic accessibility of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the cyclopropanation and oxadiazole ring formation steps. These advancements are crucial for the compound's transition from laboratory-scale synthesis to industrial production, ensuring its availability for further preclinical and clinical studies.

Furthermore, computational modeling and molecular docking studies have been employed to elucidate the compound's interactions with biological targets. These in silico approaches have identified key binding motifs and predicted pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Such data are invaluable for guiding the optimization of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline derivatives to enhance their drug-like characteristics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical evaluations. Ongoing research aims to bridge these gaps, with several derivatives currently undergoing in vivo testing to assess their therapeutic potential and safety profiles.

In conclusion, 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)aniline (CAS: 1036512-83-0) represents a multifaceted scaffold with significant potential in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and beyond underscore its versatility. Continued exploration of its pharmacological properties and synthetic optimization will likely yield innovative therapeutic candidates, contributing to advancements in drug discovery and development.